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CAS No.: 24448-89-3

Cat. No.: B1294750

Get Quote

Introduction: 2-Piperidinepropanol, a heterocyclic amino alcohol, represents a pivotal

structural motif in the landscape of medicinal chemistry and organic synthesis. Characterized

by a piperidine ring substituted at the 2-position with a 3-hydroxypropyl chain, this molecule

serves as a versatile building block for the synthesis of more complex chemical entities. Its

unique combination of a secondary amine and a primary alcohol within a defined

stereochemical framework makes it an attractive starting material for the development of novel

compounds with potential therapeutic applications. This guide provides an in-depth analysis of

its chemical and physical properties, validated synthesis and purification protocols,

comprehensive analytical characterization, and a review of its current and potential applications

for researchers, scientists, and professionals in drug development.

Section 1: Molecular Identity and Physicochemical
Profile
A thorough understanding of the fundamental properties of 2-Piperidinepropanol is the

cornerstone of its effective application in research and development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1294750#bc-rfq
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure
The structure consists of a saturated six-membered piperidine ring with a propanol substituent

at the second carbon atom. The presence of a chiral center at the C2 position of the piperidine

ring means the compound can exist as a racemic mixture or as individual enantiomers.

Caption: Chemical structure of 2-Piperidinepropanol.

Chemical Identifiers
Precise identification is critical for regulatory compliance and accurate scientific

communication.

Identifier Value Source

IUPAC Name 3-(Piperidin-2-yl)propan-1-ol [1]

CAS Number 24448-89-3 [1]

Molecular Formula C₈H₁₇NO [1]

Molecular Weight 143.23 g/mol [1]

SMILES C1CCNC(C1)CCCO [1]

InChIKey
URCTXVMRFKFRMP-

UHFFFAOYSA-N
[1]

Physicochemical Properties
The physicochemical properties dictate the compound's behavior in various solvents and

reaction conditions, influencing its handling, purification, and formulation.
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Property Value Source

Boiling Point 223 °F / 106 °C [2]

Density 0.862 g/cm³ at 20 °C [2]

logP (Octanol/Water) 0.7 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [3]

pKa (Predicted) 15.12 ± 0.10 [4]

Section 2: Synthesis and Purification
The synthesis of 2-Piperidinepropanol is most commonly achieved through the catalytic

hydrogenation of its aromatic precursor, 2-Pyridinepropanol. This method is favored for its high

efficiency and relatively clean conversion.

Synthetic Strategy: Catalytic Hydrogenation
Causality: The choice of catalytic hydrogenation is based on its efficacy in reducing the pyridine

ring to a piperidine ring under manageable conditions. The aromatic pyridine ring is resistant to

many forms of chemical reduction, but heterogeneous catalysts like platinum or palladium

provide a surface for the activation of both hydrogen gas and the pyridine ring, facilitating the

saturation of the ring. Platinum(IV) oxide (PtO₂) is often selected as it is a stable precursor that

is reduced in situ to the active platinum catalyst. The use of an acidic medium, such as

hydrochloric acid, protonates the pyridine nitrogen, which can enhance the rate of

hydrogenation.

Detailed Experimental Protocol: Synthesis of 2-
Piperidinepropanol
This protocol is adapted from established procedures for the hydrogenation of pyridine

derivatives.[5]

Materials:
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2-Pyridinepropanol

Methanol (MeOH)

32% Hydrochloric acid (HCl)

Platinum(IV) oxide (PtO₂)

Hydrogen gas (H₂)

15% Sodium hydroxide (NaOH) solution

Dichloromethane (CH₂Cl₂)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a suitable hydrogenation vessel, dissolve 2-Pyridinepropanol in a mixture

of methanol and 32% hydrochloric acid.

Catalyst Addition: Under an inert atmosphere (e.g., argon), carefully add Platinum(IV) oxide

to the solution.

Hydrogenation: Seal the vessel and connect it to a hydrogen source. Purge the system with

hydrogen gas. Pressurize the vessel to the desired pressure (e.g., 8 kPa) and stir the

mixture vigorously at room temperature.

Reaction Monitoring: Monitor the reaction progress by observing hydrogen uptake. The

reaction is typically complete within 24-48 hours.

Work-up: Once the reaction is complete, carefully vent the hydrogen gas and purge the

system with an inert gas. Remove the platinum catalyst by filtration through a pad of celite.

Solvent Removal: Concentrate the filtrate under reduced pressure to remove the methanol.

Neutralization and Extraction: Dissolve the resulting oily residue in a 15% aqueous NaOH

solution to neutralize the hydrochloric acid and deprotonate the piperidine nitrogen. Extract
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the aqueous layer multiple times with dichloromethane.

Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium

sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield

crude 2-Piperidinepropanol as an oil.

Workflow Visualization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1294750/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-piperidinepropanol-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Preparation

Hydrogenation

Product Isolation

Dissolve 2-Pyridinepropanol
in MeOH/HCl

Add PtO₂ Catalyst

Pressurize with H₂

and Stir

Monitor H₂ Uptake

Filter Catalyst

Concentrate Filtrate

Neutralize with NaOH
& Extract with CH₂Cl₂

Dry Organic Layer
(Na₂SO₄)

Concentrate to Yield
Crude Product

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Piperidinepropanol.
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Purification Protocol: Vacuum Distillation
Rationale: The crude product often contains residual solvent and minor byproducts. Vacuum

distillation is the preferred method for purification because 2-Piperidinepropanol has a

relatively high boiling point, and distillation at atmospheric pressure could lead to

decomposition. By reducing the pressure, the boiling point is lowered, allowing for distillation at

a temperature that preserves the integrity of the molecule.

Procedure:

Set up a distillation apparatus for vacuum distillation.

Place the crude 2-Piperidinepropanol in the distillation flask.

Slowly reduce the pressure to the desired level.

Gently heat the distillation flask.

Collect the fraction that distills at the expected boiling point for the given pressure. The

purified 2-Piperidinepropanol should be a colorless to pale yellow liquid.

Section 3: Analytical Characterization and Quality
Control
Confirmation of the structure and purity of the synthesized 2-Piperidinepropanol is essential.

A combination of spectroscopic techniques provides a comprehensive characterization.

Self-Validation: The combination of NMR, IR, and Mass Spectrometry provides a self-validating

system. NMR confirms the carbon-hydrogen framework, IR identifies key functional groups,

and Mass Spectrometry confirms the molecular weight. A consistent result across all three

techniques provides high confidence in the identity and purity of the compound.

¹H NMR (Proton NMR): The spectrum is expected to show complex multiplets for the

piperidine ring protons, along with distinct signals for the propanol side chain. The protons on

the carbon bearing the hydroxyl group will appear as a triplet, and the hydroxyl proton will be

a broad singlet.
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¹³C NMR (Carbon NMR): The spectrum should show eight distinct signals corresponding to

the eight carbon atoms in the molecule, confirming the overall carbon skeleton.

IR Spectroscopy: Key vibrational bands are expected for the O-H stretch (broad, ~3300

cm⁻¹), the N-H stretch (~3200 cm⁻¹), and C-H stretches (~2800-3000 cm⁻¹).

Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M+H]⁺ at

m/z 144, corresponding to the molecular weight of 143.23 g/mol .[5]

Section 4: Applications and Pharmacological
Context
The piperidine moiety is a common scaffold in many pharmaceuticals due to its ability to

interact with various biological targets.[6][7]

Role as a Synthetic Intermediate
2-Piperidinepropanol is a valuable intermediate in the synthesis of more complex molecules.

The primary alcohol can be oxidized to an aldehyde or carboxylic acid, or converted to other

functional groups. The secondary amine of the piperidine ring can be N-alkylated or N-acylated

to introduce further diversity. These modifications allow for the construction of a wide range of

derivatives for screening in drug discovery programs. Piperidine derivatives have shown a

broad range of pharmacological activities, including anti-diabetic, anti-cancer, anti-microbial,

and anti-inflammatory properties.[6][8][9]

Reported Biological Activities
While 2-Piperidinepropanol itself is not a major therapeutic agent, its structural motif is found

in compounds with various biological activities. For instance, derivatives of piperidine alcohols

have been investigated for their potential as antihistamines and anticancer agents.[9] The

piperidine ring is a key component of numerous approved drugs, highlighting the importance of

intermediates like 2-Piperidinepropanol in pharmaceutical research and development.[6][10]

Section 5: Safety and Handling
Hazard Identification: Based on data for similar piperidine compounds, 2-Piperidinepropanol
should be handled with care. Piperidines can be corrosive and may cause severe skin burns
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and eye damage. They can also be toxic if swallowed, inhaled, or absorbed through the skin.

[11][12][13][14]

Handling Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.[14]

Keep away from heat, sparks, and open flames.[2]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Conclusion
2-Piperidinepropanol is a foundational molecule in synthetic and medicinal chemistry. Its

straightforward synthesis, coupled with the versatility of its functional groups, makes it an

important building block for the creation of novel chemical entities. This guide has provided a

comprehensive overview of its properties, synthesis, analysis, and applications, intended to

support the work of researchers and professionals in the field.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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